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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668 Get Quote

Disclaimer: Specific environmental impact data for Pigment Blue 14 (CAS No. 1325-88-8; C.I.

42600:1) is limited in publicly available scientific literature. This guide provides an assessment

based on data from structurally similar compounds, primarily from the triarylmethane class of

dyes and pigments. This approach, known as read-across, is a scientifically accepted method

for filling data gaps for substances with similar chemical structures and properties.

Introduction
Pigment Blue 14 is a triarylmethane-based colorant used in various applications, including

printing inks.[1][2] The environmental fate and toxicological profile of pigments are of increasing

concern for researchers, manufacturers, and regulatory bodies. This technical guide

synthesizes available information to provide a comprehensive overview of the potential

environmental impact of Pigment Blue 14, with a focus on its persistence, bioaccumulation,

and ecotoxicity.

Physicochemical Properties
Understanding the fundamental physicochemical properties of a substance is crucial for

predicting its environmental behavior.
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Property Value Reference

Chemical Class Triarylmethane [3]

CAS Number 1325-88-8 [3]

C.I. Number 42600:1 [3]

Molecular Formula C₃₁H₄₃N₃ [4]

Molecular Weight 457.69 g/mol [4]

Physical State Blue Powder [3]

Water Solubility

Data not available; pigments

are generally insoluble in

water.

Density 1.7 g/cm³ [3]

Environmental Fate and Behavior
The environmental fate of Pigment Blue 14 is largely inferred from the behavior of other

triarylmethane dyes.

Persistence: Triarylmethane dyes are generally considered to be persistent in the environment.

They are resistant to biodegradation, and their complex aromatic structures make them

recalcitrant to microbial degradation.[5] Due to their low volatility, they are not expected to be

found in significant concentrations in the air.

Mobility and Distribution: If released into the aquatic environment, Pigment Blue 14, like other

pigments, is expected to partition to sediment and suspended solids due to its low water

solubility. The extent of its mobility in soil and sediment is not well-documented.

Bioaccumulation: Non-sulfonated triarylmethane dyes have a low potential to bioaccumulate in

the lipids of aquatic organisms. However, there is evidence that they may bind to proteins and

accumulate in other fish tissues.

Ecotoxicity
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Quantitative ecotoxicity data for Pigment Blue 14 is not readily available. The following data is

based on read-across from other non-sulfonated triarylmethane dyes as assessed by the

Government of Canada.

Aquatic Toxicity (Read-Across Data for Non-Sulfonated Triarylmethane Dyes)

Organism Endpoint Value (mg/L) Test Guideline

Fish (Various species) 96-hour LC50 0.047 - 2.5
OECD 203 or

equivalent

Invertebrates

(Daphnia magna)
48-hour EC50 0.029 - 1.5

OECD 202 or

equivalent

Algae (Various

species)
72 or 96-hour EC50 0.015 - 1.0

OECD 201 or

equivalent

LC50: Lethal concentration for 50% of the test organisms. EC50: Effect concentration for 50%

of the test organisms.

These values indicate that triarylmethane dyes can be highly toxic to aquatic organisms at low

concentrations.

Experimental Protocols
The ecotoxicity data presented are typically generated following standardized international

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

OECD 203: Fish, Acute Toxicity Test

This guideline details a method to assess the acute toxicity of a chemical to fish.

Test Organism: Typically a freshwater species like Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Exposure Duration: 96 hours.
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Method: Fish are exposed to a range of concentrations of the test substance in a semi-static

or flow-through system.

Endpoint: The concentration that is lethal to 50% of the test fish (LC50) is determined.

Observations on sublethal effects are also recorded.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test evaluates the acute toxicity of substances to aquatic invertebrates.

Test Organism:Daphnia magna or a similar species.

Exposure Duration: 48 hours.

Method: Daphnids are exposed to various concentrations of the test substance.

Endpoint: The concentration that causes immobilization in 50% of the daphnids (EC50) is

calculated.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This guideline assesses the toxicity of a substance to freshwater algae.

Test Organism: A rapidly growing green alga species, such as Pseudokirchneriella

subcapitata.

Exposure Duration: 72 or 96 hours.

Method: Algal cultures are exposed to different concentrations of the test substance under

controlled light and temperature conditions.

Endpoint: The inhibition of algal growth is measured, and the concentration that inhibits

growth by 50% (EC50) is determined.

Manufacturing Process and Environmental
Considerations
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The manufacturing of triarylmethane pigments involves multi-step chemical synthesis, which

can generate various waste streams.

Manufacturing workflow for triarylmethane pigments and associated waste streams.

Potential Environmental Impacts from Manufacturing:

Wastewater: The process wastewater may contain unreacted raw materials, by-products,

solvents, and heavy metals (if used as catalysts or in the laking process).[6] This effluent can

be highly colored and may require extensive treatment before discharge.[4]

Solid Waste: Filter cakes and residues can contain the pigment, intermediates, and other

inorganic salts. Proper disposal is necessary to prevent leaching into the environment.

Air Emissions: The use of solvents and heating during the drying process can lead to the

emission of volatile organic compounds (VOCs).[6]

Conclusion
While specific environmental data for Pigment Blue 14 is not abundant, the available

information on the triarylmethane class of colorants suggests a potential for environmental

concern. The pigment is likely to be persistent in the environment and, based on analogue

data, may be toxic to aquatic organisms. The manufacturing process can also contribute to

environmental pollution if waste streams are not managed properly. Further research and

testing on Pigment Blue 14 are needed to provide a more definitive environmental risk

assessment. For professionals in drug development, where excipients and colorants are

carefully selected, understanding the potential environmental impact of such materials is an

important aspect of product stewardship and corporate responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/figure/Chemical-structures-and-characteristics-of-triarylmethane-dyes-used-in-this-study_tbl1_51539928
https://www.mandarorganics.com/2025/03/08/sustainable-practices-in-pigment-dispersion/
https://pharos.habitablefuture.org/chemicals/2257760
https://pmc.ncbi.nlm.nih.gov/articles/PMC3145198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3145198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3145198/
https://www.jetir.org/papers/JETIR2011158.pdf
https://p2infohouse.org/ref/15/14504.pdf
https://www.benchchem.com/product/b1170668#environmental-impact-of-pigment-blue-14
https://www.benchchem.com/product/b1170668#environmental-impact-of-pigment-blue-14
https://www.benchchem.com/product/b1170668#environmental-impact-of-pigment-blue-14
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

